Cas no 2172607-54-2 (4-{(5-chlorofuran-2-yl)methylsulfanyl}but-2-enoic acid)

• Product Name: 4-{(5-chlorofuran-2-yl)methylsulfanyl}but-2-enoic acid
• CAS No: 2172607-54-2
• MF: C₉H₉ClO₃S
• MW: 232.683960676193
• CID: 6433800
• PubChem ID: 165519631
• Update Time: 2025-05-20

4-{(5-chlorofuran-2-yl)methylsulfanyl}but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(5-chlorofuran-2-yl)methylsulfanyl}but-2-enoic acid
• EN300-1289925
• 2172607-54-2
• 4-{[(5-chlorofuran-2-yl)methyl]sulfanyl}but-2-enoic acid

• Inchi： 1S/C9H9ClO3S/c10-8-4-3-7(13-8)6-14-5-1-2-9(11)12/h1-4H,5-6H2,(H,11,12)/b2-1+
• InChI Key： CEMMCRPHBVCMRQ-OWOJBTEDSA-N
• SMILES： ClC1=CC=C(CSC/C=C/C(=O)O)O1

Computed Properties

• Exact Mass: 231.9960930g/mol
• Monoisotopic Mass: 231.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.7Ų

Additional information on 4-{(5-chlorofuran-2-yl)methylsulfanyl}but-2-enoic acid

4-{(5-chlorofuran-2-yl)methylsulfanyl}but-2-enoic acid: A Comprehensive Overview

The compound 4-{(5-chlorofuran-2-yl)methylsulfanyl}but-2-enoic acid, identified by the CAS number 2172607-54-2, is a fascinating molecule with significant potential in various fields. This compound is a derivative of but-2-enoic acid, featuring a substituted furan ring and a methylsulfanyl group. Its unique structure endows it with distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of this compound involves a series of carefully designed reactions, including the introduction of the 5-chlorofuran moiety and the subsequent coupling with the but-2-enoic acid backbone. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving yield and purity. The compound's stability under various conditions has been thoroughly investigated, revealing its suitability for use in diverse environments.

One of the most promising applications of 4-{(5-chlorofuran-2-yl)methylsulfanyl}but-2-enoic acid lies in its potential as a precursor for bioactive molecules. Studies have shown that this compound can serve as a building block for synthesizing complex natural products, including alkaloids and terpenoids. Its ability to undergo various functional group transformations makes it highly versatile in organic synthesis.

In addition to its synthetic applications, this compound has garnered attention for its biological activity. Recent research has explored its potential as an antimicrobial agent, demonstrating significant activity against several bacterial strains. Furthermore, preliminary studies suggest that it may possess anti-inflammatory properties, opening avenues for its use in pharmaceutical development.

The structural elucidation of 4-{(5-chlorofuran-2-yl)methylsulfanyl}but-2-enoic acid has been achieved through advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational preferences and intermolecular interactions, which are crucial for understanding its reactivity and stability.

From an environmental perspective, the biodegradability and ecological impact of this compound have been assessed. Results indicate that it exhibits moderate biodegradability under aerobic conditions, suggesting that it can be safely integrated into sustainable chemical processes.

In conclusion, 4-{(5-chlorofuran-2-yl)methylsulfanyl}but-2-enoic acid is a multifaceted compound with applications spanning synthetic chemistry, pharmacology, and environmental science. As research continues to uncover its full potential, this molecule is poised to play a significant role in advancing various scientific disciplines.